molecular formula C15H18N4OS B276505 (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether

Cat. No. B276505
M. Wt: 302.4 g/mol
InChI Key: SZQSEGADETWLJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether is a chemical compound with various scientific research applications. It is a potent and selective antagonist of the GABAA receptor, which is a neurotransmitter receptor that is responsible for the inhibitory effects of gamma-aminobutyric acid (GABA) in the central nervous system. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.

Mechanism Of Action

The mechanism of action of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether involves its binding to the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor and blocking the inhibitory effects of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether. This results in an increase in neuronal excitability and can lead to various physiological and behavioral effects.
Biochemical and Physiological Effects:
(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been shown to have various biochemical and physiological effects. It has been found to increase anxiety-like behavior in rodents, suggesting that it may play a role in the regulation of anxiety. It has also been shown to have anticonvulsant and sedative effects, indicating that it may be useful in the treatment of seizures and sleep disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in lab experiments is its potency and selectivity as a (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor antagonist. This makes it a useful tool for studying the role of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in the central nervous system. However, its effects can be dose-dependent and may vary depending on the experimental conditions, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether. One area of research is the investigation of its effects on different subtypes of the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor, which may provide insight into the specific mechanisms underlying its physiological and behavioral effects. Another area of research is the development of more selective (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor antagonists, which may have fewer side effects and greater therapeutic potential. Additionally, the use of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in combination with other drugs or therapies may lead to new treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been reported in several research studies. One of the most commonly used methods involves the reaction of 3-methylphenol with 3-isobutyl-1,2,4-triazole-5-thiol in the presence of a base such as potassium carbonate, followed by the reaction with methyl iodide to yield the desired compound. Other methods involve the use of different starting materials and reaction conditions, but the overall structure of the compound remains the same.

Scientific Research Applications

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether has been extensively studied for its scientific research applications. It is a potent and selective antagonist of the (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) etherA receptor, which makes it a useful tool for studying the role of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether in the central nervous system. It has been used in several studies to investigate the effects of (3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether on various physiological and behavioral processes, including anxiety, depression, and addiction.

properties

Product Name

(3-Isobutyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl (3-methylphenyl) ether

Molecular Formula

C15H18N4OS

Molecular Weight

302.4 g/mol

IUPAC Name

6-[(3-methylphenoxy)methyl]-3-(2-methylpropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C15H18N4OS/c1-10(2)7-13-16-17-15-19(13)18-14(21-15)9-20-12-6-4-5-11(3)8-12/h4-6,8,10H,7,9H2,1-3H3

InChI Key

SZQSEGADETWLJL-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)CC(C)C

Canonical SMILES

CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)CC(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.